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Compound of Interest

Compound Name: Fluvalinate-d5

Cat. No.: B12415712 Get Quote

Fluvalinate-d5: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Fluvalinate-d5, a deuterated analog of the synthetic pyrethroid insecticide, Fluvalinate. This

document is intended for use by researchers, scientists, and professionals in drug development

and related fields.

Core Physical and Chemical Properties
Fluvalinate-d5 is a stable isotope-labeled version of Fluvalinate, primarily utilized as an

internal standard in analytical methodologies for the quantification of Fluvalinate residues.[1]

The deuteration is expected to have minimal impact on the compound's chemical properties but

can affect its pharmacokinetic and metabolic profiles.[1]

Table 1: General Properties of Fluvalinate-d5
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Property Value Source

Chemical Name Tau-Fluvalinate-d5 [2]

Molecular Formula C₂₆H₁₇D₅ClF₃N₂O₃ [1][3]

Molecular Weight 507.94 g/mol

Unlabeled CAS Number 69409-94-5

Table 2: Physicochemical Properties of Fluvalinate (and
its Deuterated Analog)

Property Value Source

Appearance Viscous, yellow oil

Water Solubility 0.002 mg/L (insoluble)

Solubility in Organic Solvents

Very soluble in organic

solvents and aromatic

hydrocarbons; slightly soluble

in hexane

Vapor Pressure <0.013 mPa @ 25°C

Octanol/Water Partition

Coefficient (log Kow)
>3.8

Storage Conditions 20°C

Experimental Protocols
Detailed experimental protocols for the synthesis of Fluvalinate-d5 are not readily available in

the public domain. However, analytical methods for the detection and quantification of the

parent compound, Fluvalinate, are well-documented and are directly applicable to its

deuterated analog, particularly when used as an internal standard.

Determination of Fluvalinate Residues by Gas
Chromatography with Electron-Capture Detection (GC-
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ECD)
This method is suitable for the analysis of Fluvalinate residues in beeswax.

Sample Preparation and Extraction:

Dissolve beeswax samples in n-hexane.

Sonicate the solution to ensure complete dissolution.

Transfer the solution to a disposable diatomaceous earth (Extrelut) column.

Extract the Fluvalinate from the column using acetonitrile.

Cleanup:

Pass a portion of the acetonitrile extract through a Florisil cartridge for cleanup.

Elute the Fluvalinate from the Florisil cartridge using a mixture of diethyl ether and n-hexane

(1:1 v/v).

Analysis:

Analyze the final extract directly by capillary gas chromatography with electron-capture

detection (GC-ECD).

High-Performance Liquid Chromatography (HPLC) with
Diode Array Detector (DAD) for Fluvalinate Analysis
This method has been developed for the identification and quantification of Fluvalinate in

beeswax and honey.

Extraction from Beeswax:

Melt beeswax samples at 70°C.

Add a known concentration of Fluvalinate standard (or Fluvalinate-d5 as an internal

standard) dissolved in acetonitrile.
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Utilize a liquid-liquid extraction with a solvent mixture of dichloromethane:isooctane (2:8, v/v)

for optimal extraction.

Analysis:

Analyze the extracted samples using HPLC with a diode array detector.

The validation of this method has shown high recovery rates (85.3-96.4% from beeswax and

88.7-98.9% from honey) and low limits of detection (LOD) and quantification (LOQ).

Metabolic Pathway
The metabolism of Fluvalinate has been studied in various systems, including plants and

animals. The primary metabolic pathway involves the cleavage of the ester bond. While specific

studies on the metabolism of Fluvalinate-d5 are not detailed, it is anticipated to follow a similar

pathway to the unlabeled compound.

In chickpea plants, the major metabolic process is the cleavage of the ester linkage, leading to

the formation of the anilino acid [2-chloro-4-(trifluoromethyl) anilino]-3-methyl butanoic acid.

This metabolite is found in both free and conjugated forms, with glucose being the primary

conjugating sugar. Minor metabolites include 3-phenoxybenzoic acid (3-PBacid) and 3-

phenoxybenzyl alcohol (3-PBalc).
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Caption: Metabolic pathway of Fluvalinate via ester cleavage.

Experimental Workflow for Residue Analysis
The general workflow for the analysis of Fluvalinate residues in a given matrix, such as

beeswax or honey, involves several key steps from sample collection to final data analysis. The

use of Fluvalinate-d5 as an internal standard is critical in this process for accurate

quantification.
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1. Sample Collection
(e.g., Beeswax, Honey)

2. Sample Preparation
(e.g., Homogenization, Weighing)

3. Spiking with
Fluvalinate-d5 (Internal Standard)

4. Extraction
(e.g., Liquid-Liquid, SPE)

5. Cleanup/Purification
(e.g., Florisil Column)

6. Instrumental Analysis
(GC-MS, HPLC-DAD)

7. Data Processing & Quantification

Click to download full resolution via product page

Caption: General workflow for Fluvalinate residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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